Cas no 27321-32-0 (1H-Indole,5-methyl-3-(1-methylethyl)-)

• Product Name: 1H-Indole,5-methyl-3-(1-methylethyl)-
• CAS No: 27321-32-0
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 251019
• PubChem ID: 594157
• Update Time: 2025-04-19

1H-Indole,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,5-methyl-3-(1-methylethyl)-
• Indole,3-isopropyl-5-methyl- (8CI)
• 27321-32-0
• SCHEMBL12244348
• 3-Isopropyl-5-methyl-1H-indole #
• 3-Isopropyl-5-methyl-1H-indole
• 5-Methyl-3-isopropylindole
• QYTCWTXIKNBMQJ-UHFFFAOYSA-N
• 5-methyl-3-(propan-2-yl)-1H-indole

• Inchi： 1S/C12H15N/c1-8(2)11-7-13-12-5-4-9(3)6-10(11)12/h4-8,13H,1-3H3
• InChI Key： QYTCWTXIKNBMQJ-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=C(C)C=CC1=2)C(C)C

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles